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Compound of Interest

Compound Name: BDP 581/591 NHS ester

Cat. No.: B1192282

Get Quote

Part 1: Executive Summary & Core Rationale
BDP 581/591 NHS Ester is a high-performance, amine-reactive fluorophore engineered for

deep-tissue imaging and bioconjugation. Based on the boron-dipyrromethene (BODIPY)

scaffold, this dye offers a critical advantage over traditional rhodamines or cyanines: electrical

neutrality.[1] This property minimizes non-specific binding and ensures that the dye does not

significantly alter the solubility or isoelectric point of the conjugated biomolecule.

In the context of Two-Photon Excitation (2PE) Microscopy, BDP 581/591 is valued for its high

quantum yield (~0.83) and significant two-photon absorption cross-section in the near-infrared

(NIR) window (typically 900–1050 nm). This allows for deep penetration into scattering tissues

(e.g., brain slices, tumor spheroids) with minimal phototoxicity.

Expert Insight: The ROS "Dual-Edge"
A unique feature of the BDP 581/591 chromophore is its sensitivity to Reactive Oxygen Species

(ROS). Upon oxidation, the emission spectrum shifts from red (~594 nm) to green (~520 nm).

As a Label: This requires careful handling to prevent oxidation during storage.
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As a Sensor: This spectral shift can be exploited to monitor localized oxidative stress or

phototoxicity during high-intensity 2PE imaging.

Part 2: Technical Specifications
Table 1: Physicochemical & Spectral Properties[2]

Property Value Notes

Molecular Weight ~489.28 Da
Small size minimizes steric

hindrance.

Reactive Group
NHS Ester (N-

hydroxysuccinimide)

Reacts with primary amines (

) at pH 8.0–8.5.

Excitation Max (1P) 585 nm
Compatible with 561 nm or

594 nm lasers.

Emission Max (1P) 594 nm Narrow emission bandwidth.

Extinction Coefficient 104,000 High absorptivity for bright

signal.[2]

Quantum Yield 0.83 Very high efficiency.

2P Excitation Range 900 – 1050 nm

Optimal range depends on

specific optics; typically excited

via Ti:Sapphire or OPO.

Solubility DMSO, DMF, DCM
Hydrophobic core; requires

organic solvent for stock.

Part 3: Mechanism of Action
Conjugation Chemistry
The NHS ester moiety targets primary amines (lysine

-amino groups or N-terminal

-amines) on proteins.[3][4] The reaction forms a stable amide bond, releasing N-
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hydroxysuccinimide as a byproduct. Hydrolysis is the competing reaction, necessitating
anhydrous conditions for the stock solution.

Two-Photon Excitation Physics
Unlike single-photon fluorescence, where one photon at ~585 nm excites the fluorophore, 2PE

utilizes two photons at approximately double the wavelength (~1000 nm) arriving

simultaneously (within femtoseconds). This non-linear absorption confines excitation to the

focal volume, eliminating out-of-focus fluorescence and reducing photobleaching in the bulk

sample.

Diagram 1: Chemical Conjugation & 2PE Workflow
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Caption: Logical flow from chemical conjugation (left) to physical excitation logic in 2PE

microscopy (right).

Part 4: Detailed Experimental Protocols
Protocol A: Bioconjugation of Antibodies/Proteins
Objective: Label an IgG antibody or BSA with BDP 581/591 NHS Ester.

Reagents Required:
Protein: 1 mg/mL in amine-free buffer (PBS or Borate). Crucial: Remove Tris or Glycine via

dialysis.

Dye Stock: 10 mM BDP 581/591 NHS ester in anhydrous DMSO.[3]
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Reaction Buffer: 0.1 M Sodium Bicarbonate (

), pH 8.3.

Purification: Sephadex G-25 spin column or 10K MWCO dialysis cassette.

Step-by-Step Procedure:
Buffer Exchange (If needed): Ensure protein is in an amine-free buffer. If in Tris, dialyze

against PBS or use a desalting column.

pH Adjustment: Add 1/10th volume of 1 M Sodium Bicarbonate (pH 8.3) to the protein

solution to raise pH to ~8.3.

Why? Unprotonated amines (

) are the reactive species; at neutral pH, many are protonated (

) and unreactive.

Dye Preparation: Dissolve BDP 581/591 NHS ester in anhydrous DMSO.

Calculation: Use a 10-20 molar excess of dye for antibodies.

Example: For 1 mg IgG (~150 kDa, 6.6 nmol), use ~66-130 nmol of dye.

Reaction: Add the dye solution to the protein dropwise while gently vortexing.

Constraint: Keep organic solvent volume < 10% of total volume to prevent protein

denaturation.

Incubation: Incubate for 1 hour at Room Temperature (RT) in the dark.

Quenching (Optional): Add 1/10th volume of 1 M Tris (pH 8.0) to stop the reaction.

Purification: Pass the mixture through a Sephadex G-25 column (or equivalent desalting

column) equilibrated with PBS. The fast-moving colored band is the conjugate; the slow-

moving band is free dye.
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Protocol B: Two-Photon Imaging Setup
Objective: Visualize BDP 581/591 labeled structures in deep tissue.

Hardware Configuration:
Microscope: Multiphoton Laser Scanning Microscope (e.g., Leica SP8, Zeiss LSM 980 NLO).

Laser: Ti:Sapphire tunable laser (680–1080 nm) or OPO.

Objective: High Numerical Aperture (NA) water immersion lens (e.g., 25x/1.05 NA) for deep

penetration.

Imaging Parameters:
Excitation Wavelength: Tune laser to 920 nm initially.

Optimization: Perform a "lambda scan" (excitation sweep) from 850 nm to 1000 nm. BDP

dyes often have broad 2P absorption; 920-960 nm is a common "sweet spot" for red dyes.

Emission Filter: Use a bandpass filter centered at 600/50 nm (575–625 nm).

Power Control: Start low (< 10 mW at sample) to avoid photobleaching.

Detection: Non-Descanned Detectors (NDDs) are preferred for deep tissue to capture

scattered photons.

Part 5: Troubleshooting & Quality Control
Table 2: Troubleshooting Matrix
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Issue Probable Cause Corrective Action

Low Labeling Efficiency Hydrolysis of NHS ester

Use fresh anhydrous DMSO.

Do not store diluted dye.

Ensure buffer pH is > 8.0.

Precipitation Dye concentration too high

Keep DMSO < 10% final

volume. Add dye dropwise with

vortexing.

Green Shift in Emission ROS Oxidation

The sample is under oxidative

stress or laser power is too

high (phototoxicity). Reduce

laser power; add antioxidants

(e.g., Ascorbic acid) if live

imaging is not required.

High Background Free dye remaining
Perform a second desalting

step or extensive dialysis.

Diagram 2: Spectral Shift Logic (ROS Sensitivity)
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Caption: Mechanism of spectral shift from Red to Green upon exposure to ROS, a critical

artifact to monitor in 2PE.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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